Cas no 58751-56-7 (5-Hexenyltrimethoxysilane)

• Product Name: 5-Hexenyltrimethoxysilane
• CAS No: 58751-56-7
• MF: C₉H₂₀O₃Si
• MW: 204.338804244995
• MDL: MFCD01630904
• CID: 1611888
• PubChem ID: 93894
• Update Time: 2025-04-21

5-Hexenyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 5-Hexenyltrimethoxysilane
• hex-5-en-1-yl(trimethoxy)silane
• hex-5-enyl(trimethoxy)silane
• DC 2-7305INT
• 5-HEXENYLTRIMETHOXYSILANE, tech
• DTXSID30207484
• HEX-5-EN-1-YLTRIMETHOXYSILANE
• silane, 5-hexen-1-yltrimethoxy-
• SCHEMBL340749
• EINECS 261-419-4
• CGQIJXYITMTOBI-UHFFFAOYSA-N
• UNII-J0MM3S0JTY
• KBM-1063
• 5-HEXEN-1-YLTRIMETHOXYSILANE
• J0MM3S0JTY
• MFCD01630904
• NS00052523
• DB-253433
• 6-trimethoxysilyl-1-hexene
• 58751-56-7
• F73344
• DTXCID30129975

• MDL： MFCD01630904
• Inchi： 1S/C9H20O3Si/c1-5-6-7-8-9-13(10-2,11-3)12-4/h5H,1,6-9H2,2-4H3
• InChI Key： CGQIJXYITMTOBI-UHFFFAOYSA-N
• SMILES： [Si](CCCCC=C)(OC)(OC)OC

Computed Properties

• Exact Mass: 204.1182
• Monoisotopic Mass: 204.11817103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.900
• Boiling Point: 193 ºC
• Flash Point: 69 ºC
• PSA: 27.69
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

5-Hexenyltrimethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)